Cas no 5712-99-2 (1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine)

1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine structure
5712-99-2 structure
Product Name:1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine
CAS No:5712-99-2
MF:C16H17N3O4
MW:315.323883771896
CID:1601021
PubChem ID:2863914
Update Time:2025-04-21

1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(5-methylfuran-2-yl)carbonyl]-4-(4-nitrophenyl)piperazine
    • (5-Methyl-furan-2-yl)-[4-(4-nitro-phenyl)-piperazin-1-yl]-methanone
    • (5-methylfuran-2-yl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
    • MLS001219207
    • DTXSID60386478
    • SMR000611197
    • 1-(5-methyl-2-furoyl)-4-(4-nitrophenyl)piperazine
    • CHEMBL1378120
    • Oprea1_250118
    • ST009127
    • BIM-0000600.P001
    • Z29372058
    • HMS2893J10
    • SMSF0007096
    • AKOS000608369
    • UPCMLD0ENAT5722969:001
    • CB02217
    • CBMicro_000628
    • 5712-99-2
    • Inchi: 1S/C16H17N3O4/c1-12-2-7-15(23-12)16(20)18-10-8-17(9-11-18)13-3-5-14(6-4-13)19(21)22/h2-7H,8-11H2,1H3
    • InChI Key: KZQXMBXROSNNDW-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

  • Exact Mass: 315.12201
  • Monoisotopic Mass: 315.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 533.3°C at 760 mmHg
  • Flash Point: 276.4°C
  • Refractive Index: 1.609
  • PSA: 79.83
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